4-Methoxy-3-(trifluoromethyl)aniline

• IUPAC Name: 4-methoxy-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C8H8F3NO/c1-13-7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3
• InChI Key: CQJCPOVTPNWVBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)C(F)(F)F
• Molecular Formula: C8H8F3NO
• DSSTOX Substance ID: DTXSID60344957
• Molecular Weight: 191.15 g/mol
• CAS RN: 393-15-7

Description

4-Methoxy-3-(trifluoromethyl)aniline (CAS number 393-15-7) is a derivative of anisidine, with a trifluoromethyl substituent introduced at the 3-position. It is also referred to as anisole, due to the presence of a methoxybenzene moiety. This compound is commonly utilized as a substrate in organic synthesis for studying amine/aniline-related reactions.

Synthesis Analysis

4-(Trifluoromethoxy)aniline has been used in the synthesis of side-group liquid-crystalline polymethacrylates with fluorine-containing mesogens, derivatives of 3-(quinolin-3-yl)acrylates, and a series of novel Schiff bases, via condensation with pyridinecarboxaldehydes in the presence of molecular sieves.

Molecular Structure Analysis

The molecular structure of 4-Methoxy-3-(trifluoromethyl)aniline consists of a benzene ring with a methoxy group (OCH3) at the 4-position and a trifluoromethyl group (CF3) at the 3-position. The molecular formula is C8H8F3NO.

Chemical Reactions Analysis

4-Methyl-3-(trifluoromethyl)aniline may be used as a starting reagent in the synthesis of tert-butyl 4-methyl-3-(trifluoromethyl)phenylcarbamate.

Physical And Chemical Properties Analysis

4-Methoxy-3-(trifluoromethyl)aniline has a molecular weight of 191.15 g/mol. It appears as pale pink powder/crystals. The melting point is between 58 °C and 60 °C.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Results/Outcomes : It contributes to the development of active pharmaceutical ingredients (APIs) with strong antitumor and antiviral activities.

Bicyclic Heterocycles Synthesis

• Results/Outcomes : These heterocycles have diverse applications and are relevant for drug discovery.

N-Methylation of Amines and Nitro Compounds

• Results/Outcomes : Successful methylation of amines and nitro compounds, expanding the toolbox for synthetic chemists.

Trisubstituted Imidazole Synthesis

• Results/Outcomes : Access to diverse imidazole derivatives with potential biological activities.

Leishmanicidal Activity

• Results/Outcomes : Enhanced leishmanicidal activity, potentially useful for treating leishmaniasis.

Enantioselective Synthesis of α-Trifluoromethyl Amines

• Results/Outcomes : Access to chiral trifluoromethyl amines, valuable for drug development.

Safety And Hazards

This compound is classified as hazardous according to the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

4-Methoxy-3-(trifluoromethyl)aniline is used for synthesizing substituted bicyclic heterocycles, including quinolines, benzotriazoles, and benzimidazoles analogues. These applications are particularly relevant to the development of active pharmaceutical ingredients (APIs), showing strong antitumor and antiviral activities. This suggests that this compound could have significant potential in the field of medicinal chemistry and biochemistry research.

Synthesis routes and methods I

Procedure details

1-Methoxy-4-nitro-2-trifluoromethyl-benzene (10 g, 45 mmol) was hydrogenated in a Paar apparatus with shaking at 50 psi for 4 hours, with 1 g 10 wt % Pd/C. The reaction mixture was filtered through celite, and the filtrate was evaporated in vacuo to give 8.6 g 4-Methoxy-3-trifluoromethyl-phenylamine, 99%, as a solid.

Synthesis routes and methods II

Procedure details

A suspension of 4-methoxy-3-trifluoromethyl-nitrobenzene (2.2 g) and iron powder (1.68 g) in ethanol (35 mL) and water (15 mL) is treated with a solution of concentrated hydrochloric acid (0.42 mL) in ethanol (6 mL) and water (3 mL) and the mixture is heated to reflux for approximately 1 hour. The mixture is then cooled, filtered, and concentrated under reduced pressure. The resulting oil is dissolved in ethyl acetate and extracted three times with 5% aqueous hydrochloric acid. The pooled acidic extracts are then cooled in an ice bath and basified with solid potassium carbonate, then extracted with ethyl acetate. These organic extracts are washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate, concentrated under reduced pressure, then passed through a short column of silica gel (ethyl acetate is used as the eluant) to provide the desired compound as an amber oil.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

To a solution of 2-methoxy-5-nitrobenzotrifluoride (5.08 g, 23.0 mmol) in methanol (200 ml) was added 10% Pd—C (containing 50% water, 250 mg), and the resulting mixture was stirred for 3.5 hours under a hydrogen atmosphere at room temperature and atmospheric pressure while maintaining the temperature. The mixture was filtered by the use of Celite and the filtrate was concentrated to dryness under reduced pressure to obtain 4-methoxy-3-(trifluoromethyl)aniline (4.67 g, 100%).